Cas no 1040678-18-9 (N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide
• CAS No: 1040678-18-9
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 6311191
• PubChem ID: 27377774
• Update Time: 2025-07-22

N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide
• AKOS024508061
• N-(2,3-dimethylphenyl)-2-(2-(phenylamino)thiazol-4-yl)acetamide
• 2-(2-anilino-1,3-thiazol-4-yl)-N-(2,3-dimethylphenyl)acetamide
• F5382-0127
• SR-01000922472-1
• 1040678-18-9
• SR-01000922472

• Inchi： 1S/C19H19N3OS/c1-13-7-6-10-17(14(13)2)22-18(23)11-16-12-24-19(21-16)20-15-8-4-3-5-9-15/h3-10,12H,11H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key： LJEIVRBLFMYZNM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC=C(C)C=2C)=O)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide

Comprehensive Overview of N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide (CAS No. 1040678-18-9)

N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide, identified by its CAS No. 1040678-18-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 2,3-dimethylphenyl and phenylamino-thiazole moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown increasing interest in thiazole-based compounds due to their therapeutic potential. Researchers are particularly focused on their roles as kinase inhibitors, anti-inflammatory agents, and anticancer candidates. The compound N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide is no exception, with preliminary studies suggesting its relevance in modulating specific biological pathways. Its molecular structure allows for interactions with various protein targets, making it a promising candidate for further investigation.

The synthesis of CAS No. 1040678-18-9 involves multi-step organic reactions, including amide bond formation and thiazole ring construction. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. The growing demand for high-purity research chemicals has also led to advancements in its production and purification methods.

One of the most frequently asked questions about N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide revolves around its potential applications. While detailed clinical data may be limited, its structural analogs have demonstrated activity against various disease targets. For instance, similar thiazole acetamide derivatives have been explored for their neuroprotective effects and metabolic regulation. This has sparked interest in whether CAS No. 1040678-18-9 could exhibit comparable properties.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. These factors are critical for researchers evaluating its suitability for further development. Recent trends in computational chemistry and molecular docking studies have also highlighted the potential of N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide to interact with specific enzymes or receptors. Such insights are invaluable for guiding future experimental work.

From an industrial perspective, the compound's relevance extends to custom synthesis and contract research organizations (CROs). Many pharmaceutical companies and academic institutions seek tailor-made compounds like CAS No. 1040678-18-9 for their research programs. The ability to scale up its synthesis while maintaining quality is a key consideration for suppliers. Additionally, the compound's patent status and regulatory compliance are often topics of discussion among stakeholders.

In conclusion, N-(2,3-dimethylphenyl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide (CAS No. 1040678-18-9) represents a fascinating area of study within medicinal chemistry. Its unique structure and potential biological activities make it a compound of interest for researchers exploring new therapeutic avenues. As scientific understanding of thiazole derivatives continues to evolve, this compound may play a significant role in future discoveries. For those seeking detailed technical data or sourcing information, consulting specialized databases or reputable suppliers is recommended.